Cas no 59777-68-3 (ethyl 3-sulfamoylbenzoate)

• Product Name: ethyl 3-sulfamoylbenzoate
• CAS No: 59777-68-3
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 3109753
• PubChem ID: 108837
• Update Time: 2025-04-21

ethyl 3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-sulfamoylbenzoate
• SCHEMBL132039
• AKOS008948536
• 3-Sulfamoyl-benzoic acid ethyl ester
• NS00120417
• G23304
• Z53850825
• ethyl3-sulfamoylbenzoate
• ethyl 3-(aminosulfonyl)benzoate
• Oprea1_003514
• 59777-68-3
• 991-577-6
• EN300-156660
• CHEMBL148733

• Inchi： 1S/C9H11NO4S/c1-2-14-9(11)7-4-3-5-8(6-7)15(10,12)13/h3-6H,2H2,1H3,(H2,10,12,13)
• InChI Key： BKFKPPZXMYZMDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OCC)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 229.04087901Da
• Monoisotopic Mass: 229.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters